Cas no 62400-05-9 (Cyclopentanecarboxamide,N-hexyl-N-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-)

• Product Name: Cyclopentanecarboxamide,N-hexyl-N-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-
• CAS No: 62400-05-9
• MF: C₂₂H₃₁N₃O
• MW: 353.501045465469
• CID: 446211
• Update Time: 2024-01-29

Cyclopentanecarboxamide,N-hexyl-N-(1-methyl-3-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide,N-hexyl-N-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-
• Cyclopentanecarboxamide, N-hexyl-N-(1-methyl-3-phenyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C22H31N3O/c1-3-4-5-11-16-25(22(26)19-14-9-10-15-19)21-17-20(23-24(21)2)18-12-7-6-8-13-18/h6-8,12-13,17,19H,3-5,9-11,14-16H2,1-2H3
• InChI Key： GRLKXEIXKUNSFX-UHFFFAOYSA-N
• SMILES： C1(C(N(CCCCCC)C2N(C)N=C(C3=CC=CC=C3)C=2)=O)CCCC1

Computed Properties

• Exact Mass: 353.24693

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 519.3±38.0 °C(Predicted)
• PSA: 38.13
• pka: 2.52±0.10(Predicted)